Cas no 1806564-83-9 (Ethyl 5-(3-bromo-2-oxopropyl)-2-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 5-(3-bromo-2-oxopropyl)-2-(trifluoromethylthio)benzoate
• CAS No: 1806564-83-9
• MF: C₁₃H₁₂BrF₃O₃S
• MW: 385.196792602539
• CID: 4794763
• Update Time: 2025-10-29

Ethyl 5-(3-bromo-2-oxopropyl)-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(3-bromo-2-oxopropyl)-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C13H12BrF3O3S/c1-2-20-12(19)10-6-8(5-9(18)7-14)3-4-11(10)21-13(15,16)17/h3-4,6H,2,5,7H2,1H3
• InChI Key： SMWLNEJGFUCTLK-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=C(C(=O)OCC)C=1)SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 376
• XLogP3: 4.3
• Topological Polar Surface Area: 68.7

Additional information on Ethyl 5-(3-bromo-2-oxopropyl)-2-(trifluoromethylthio)benzoate

Ethyl 5-(3-bromo-2-oxopropyl)-2-(trifluoromethylthio)benzoate (CAS No. 1806564-83-9): A Comprehensive Overview

Ethyl 5-(3-bromo-2-oxopropyl)-2-(trifluoromethylthio)benzoate, identified by its CAS number 1806564-83-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, characterized by its complex structural features that include a trifluoromethylthio group and a 3-bromo-2-oxopropyl side chain. These structural elements contribute to its unique chemical properties and potential biological activities, making it a subject of extensive study in the development of novel therapeutic agents.

The< strong>Ethyl 5-(3-bromo-2-oxopropyl)-2-(trifluoromethylthio)benzoate molecule exhibits a high degree of molecular complexity, which is reflected in its intricate synthesis pathway. The presence of both bromine and trifluoromethylthio functional groups makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules. The benzoate core provides a stable aromatic backbone, while the ethyl ester group enhances solubility and bioavailability, making it an attractive candidate for further pharmacological exploration.

In recent years, there has been growing interest in the development of compounds that incorporate trifluoromethylthio groups due to their ability to modulate metabolic pathways and enhance drug efficacy. The< strong>Ethyl 5-(3-bromo-2-oxopropyl)-2-(trifluoromethylthio)benzoate compound, with its trifluoromethylthio moiety, is believed to influence enzyme interactions and binding affinities, potentially leading to the discovery of new therapeutic targets. This has prompted researchers to investigate its role in various pharmacological contexts, including anti-inflammatory, antiviral, and anticancer applications.

The< strong>3-bromo-2-oxopropyl side chain in Ethyl 5-(3-bromo-2-oxopropyl)-2-(trifluoromethylthio)benzoate adds another layer of complexity to its biological activity. Brominated compounds are known for their broad spectrum of biological effects, often serving as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The oxopropyl group further contributes to the compound's reactivity, allowing for diverse chemical modifications that can fine-tune its pharmacological properties.

Recent studies have highlighted the potential of benzoate derivatives in addressing various diseases. For instance, modifications to the benzoate core have been shown to enhance binding interactions with specific biological targets, leading to improved therapeutic outcomes. The< strong>Ethyl 5-(3-bromo-2-oxopropyl)-2-(trifluoromethylthio)benzoate compound's unique structural features make it a promising candidate for such applications. Its ability to interact with multiple biological pathways suggests that it could be developed into a multifunctional drug candidate capable of addressing complex diseases.

The synthesis of Ethyl 5-(3-bromo-2-oxopropyl)-2-(trifluoromethylthio)benzoate involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of key intermediates such as brominated propionic acid derivatives and trifluoromethanesulfenamide precursors. These intermediates are then coupled through condensation reactions to form the benzoate core, followed by esterification to introduce the ethyl group.

The< strong>Ethyl 5-(3-bromo-2-oxopropyl)-2-(trifluoromethylthio)benzoate compound's stability under various conditions makes it suitable for further derivatization and functionalization. Researchers have explored its reactivity in both aqueous and organic solvents, demonstrating its versatility as a synthetic building block. This adaptability has enabled the development of novel derivatives with tailored properties for specific applications.

In conclusion, Ethyl 5-(3-bromo-2-oxopropyl)-2-(trifluoromethylthio)benzoate (CAS No. 1806564-83-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As our understanding of its pharmacological properties continues to grow, it is likely that this compound will play an important role in the discovery and development of new therapeutic agents.